4-[(4-Sec-butylphenyl)sulfonyl]morpholine

• Molecular Formula: C14H21NO3S
• Molecular Weight: 283.39 g/mol
• IUPAC Name: 4-(4-butan-2-ylphenyl)sulfonylmorpholine
• InChI: InChI=1S/C14H21NO3S/c1-3-12(2)13-4-6-14(7-5-13)19(16,17)15-8-10-18-11-9-15/h4-7,12H,3,8-11H2,1-2H3
• InChI Key: FCXOKRQIVSTTCG-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=C(C=C1)S(=O)(=O)N2CCOCC2

Description

4-[(4-Sec-butylphenyl)sulfonyl]morpholine, also known as Bupirimate, is a chemical compound that has been extensively studied for its potential use as a pesticide. This compound belongs to the class of morpholine sulfonamides and has been found to be effective against a wide range of pests, including mites, aphids, and whiteflies.

Mechanism of Action

4-[(4-Sec-butylphenyl)sulfonyl]morpholine works by inhibiting the activity of mitochondrial complex III, which is responsible for the transfer of electrons from ubiquinol to cytochrome c. This leads to the disruption of the electron transport chain and the generation of reactive oxygen species (ROS), ultimately causing the death of the pest.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity to mammals and birds, making it a potential alternative to other pesticides that are more harmful to the environment. However, it has been shown to have some toxic effects on aquatic organisms, highlighting the need for further research on its environmental impact.

Advantages and Limitations for Lab Experiments

4-[(4-Sec-butylphenyl)sulfonyl]morpholine has several advantages as a pesticide, including its broad-spectrum activity and low toxicity to mammals and birds. However, it also has some limitations, including its high cost of production and potential environmental impact.

Future Directions

There are several future directions for research on 4-[(4-Sec-butylphenyl)sulfonyl]morpholine, including its potential use as a fungicide and its effects on non-target organisms. Further research is also needed to determine its environmental impact and potential for resistance development in pests.
In conclusion, this compound is a promising compound for use as a pesticide due to its broad-spectrum activity and low toxicity to mammals and birds. Further research is needed to determine its potential as a fungicide and its effects on non-target organisms, as well as its environmental impact and potential for resistance development in pests.

Synthesis Methods

4-[(4-Sec-butylphenyl)sulfonyl]morpholine can be synthesized by reacting 4-sec-butylphenylsulfonyl chloride with morpholine in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 105-106°C. The purity of the compound can be determined by various analytical techniques such as high-performance liquid chromatography (HPLC).

Scientific Research Applications

4-[(4-Sec-butylphenyl)sulfonyl]morpholine has been extensively studied for its potential use as a pesticide. It has been found to be effective against a wide range of pests, including mites, aphids, and whiteflies. The compound works by inhibiting the activity of mitochondrial complex III, leading to the disruption of the electron transport chain and ultimately causing the death of the pest.